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Questin Questin Questin is a dihydroxyanthraquinone that is 1,6-dihyroxy-9,10-anthraquinone which is substituted by a methyl group at position 3 and a methoxy group at position 8. It derives from an emodin. It is a conjugate acid of a questin-2-olate.
Brand Name: Vulcanchem
CAS No.: 3774-64-9
VCID: VC0161788
InChI: InChI=1S/C16H12O5/c1-7-3-9-13(11(18)4-7)16(20)14-10(15(9)19)5-8(17)6-12(14)21-2/h3-6,17-18H,1-2H3
SMILES: CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC)O)O
Molecular Formula: C16H12O5
Molecular Weight: 284.26 g/mol

Questin

CAS No.: 3774-64-9

Reference Standards

VCID: VC0161788

Molecular Formula: C16H12O5

Molecular Weight: 284.26 g/mol

Questin - 3774-64-9

CAS No. 3774-64-9
Product Name Questin
Molecular Formula C16H12O5
Molecular Weight 284.26 g/mol
IUPAC Name 1,6-dihydroxy-8-methoxy-3-methylanthracene-9,10-dione
Standard InChI InChI=1S/C16H12O5/c1-7-3-9-13(11(18)4-7)16(20)14-10(15(9)19)5-8(17)6-12(14)21-2/h3-6,17-18H,1-2H3
Standard InChIKey UUNPIWCQMVNINR-UHFFFAOYSA-N
SMILES CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC)O)O
Canonical SMILES CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3OC)O
Appearance Orange powder
Description Questin is a dihydroxyanthraquinone that is 1,6-dihyroxy-9,10-anthraquinone which is substituted by a methyl group at position 3 and a methoxy group at position 8. It derives from an emodin. It is a conjugate acid of a questin-2-olate.
Synonyms emodin-8-methyl ether
questin
PubChem Compound 160717
Last Modified Nov 11 2021
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